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Compound of Interest

Compound Name:
2-Amino-1-(4-methyl-piperazin-1-

yl)-ethanone dihydrochloride

Cat. No.: B135485 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Amino-1-(4-methyl-piperazin-1-yl)-ethanone dihydrochloride is a chemical intermediate

with potential applications in the synthesis of more complex molecules, particularly in the

pharmaceutical industry. This document provides a comprehensive overview of its chemical

and physical properties. While this compound is primarily known as a building block in organic

synthesis, its precise biological role is not extensively documented in publicly available

literature.

Chemical Properties and Data
The following table summarizes the key quantitative data for 2-Amino-1-(4-methyl-piperazin-
1-yl)-ethanone dihydrochloride.
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Property Value Source(s)

Molecular Formula C₇H₁₇Cl₂N₃O [1]

Molecular Weight 230.13 g/mol [1]

CAS Number 146788-11-6 [1]

IUPAC Name
2-amino-1-(4-methylpiperazin-

1-yl)ethanone;dihydrochloride

Appearance Off-white to light yellow powder

Purity >95%

Melting Point 274 °C

Boiling Point 285.6 °C at 760 mmHg

Flash Point 126.5 °C

Vapor Pressure 0.00277 mmHg at 25 °C

LogP 0.89920

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of 2-Amino-1-(4-methyl-piperazin-1-yl)-
ethanone dihydrochloride are not readily available in peer-reviewed journals or patent

literature. However, based on general principles of organic chemistry, a plausible synthetic

route can be conceptualized.

A common method for the synthesis of α-amino ketones involves the reaction of an α-

haloketone with an amine. In this case, the synthesis could potentially proceed through the

reaction of a protected 2-amino-1-chloroethanone with N-methylpiperazine, followed by

deprotection and conversion to the dihydrochloride salt.

Conceptual Synthesis Workflow
The following diagram illustrates a logical workflow for the synthesis of 2-Amino-1-(4-methyl-
piperazin-1-yl)-ethanone dihydrochloride. This represents a general strategy rather than a

validated experimental protocol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.lookchem.com/product_2-amino-1--4-methylpiperazin-1-yl-ethanone-dihydrochloride/13183971.html
https://www.lookchem.com/product_2-amino-1--4-methylpiperazin-1-yl-ethanone-dihydrochloride/13183971.html
https://www.lookchem.com/product_2-amino-1--4-methylpiperazin-1-yl-ethanone-dihydrochloride/13183971.html
https://www.benchchem.com/product/b135485?utm_src=pdf-body
https://www.benchchem.com/product/b135485?utm_src=pdf-body
https://www.benchchem.com/product/b135485?utm_src=pdf-body
https://www.benchchem.com/product/b135485?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conceptual Synthesis Workflow

Step 1: N-Alkylation

Step 2: Amination

Step 3: Salt Formation

N-Methylpiperazine

1-Chloro-2-(4-methylpiperazin-1-yl)ethan-1-one

Reaction

Chloroacetyl chloride

Reaction

2-Amino-1-(4-methylpiperazin-1-yl)ethanone

Reaction

Ammonia (or equivalent)

Reaction

2-Amino-1-(4-methylpiperazin-1-yl)ethanone
dihydrochloride

Reaction

Hydrochloric acid

Reaction

Click to download full resolution via product page

A conceptual workflow for the synthesis of the target compound.

Applications in Drug Development
As a chemical intermediate, 2-Amino-1-(4-methyl-piperazin-1-yl)-ethanone dihydrochloride
serves as a starting material for the synthesis of more complex molecules. The piperazine and

aminoethanone moieties are common structural motifs in a variety of biologically active

compounds. The specific drug discovery programs in which this intermediate is utilized are not

widely disclosed.

Signaling Pathways
Due to the nature of this compound as a synthetic intermediate, there are no known direct

interactions with biological signaling pathways. The biological activity would be determined by

the final molecule synthesized from this precursor. Researchers using this intermediate should

consider the pharmacology of the downstream compounds to understand relevant signaling

pathways.

Conclusion
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2-Amino-1-(4-methyl-piperazin-1-yl)-ethanone dihydrochloride is a valuable building block

in synthetic chemistry. This guide provides a summary of its known properties. Further research

into its applications and the biological activities of its derivatives is warranted to fully

understand its potential in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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